Cas no 477845-23-1 (3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine)

3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine is a heterocyclic compound featuring a fused thienopyridine core with a thienyl substituent and a 1,2,4-triazole moiety. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in medicinal chemistry and agrochemical research. Its unique structure offers potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The compound’s stability and reactivity are influenced by the thiophene and triazole rings, allowing for selective functionalization. Its well-defined synthetic pathway ensures reproducibility, making it suitable for high-purity applications in pharmaceutical and material science research.
3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine structure
477845-23-1 structure
Product Name:3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine
CAS No:477845-23-1
MF:C14H7F3N4S2
MW:352.357389688492
CID:5014035
Update Time:2025-06-14

3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(thiophen-2-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-1H-1,2,4-triazole
    • Bionet1_002757
    • BDBM41618
    • cid_1472003
    • HMS576F19
    • 3-(2-thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine
    • 3-thiophen-2-yl-2-(1H-1,2,4-triazol-5-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine
    • 3-(2-thienyl)-2-(1H-1,2,4-triazol-5-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine
    • 3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine
    • Inchi: 1S/C14H7F3N4S2/c15-14(16,17)7-4-9-11(18-5-7)10(8-2-1-3-22-8)12(23-9)13-19-6-20-21-13/h1-6H,(H,19,20,21)
    • InChI Key: QASVFDRZPXOVAN-UHFFFAOYSA-N
    • SMILES: S1C(C2=NC=NN2)=C(C2=CC=CS2)C2=C1C=C(C(F)(F)F)C=N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 439
  • XLogP3: 3.9
  • Topological Polar Surface Area: 111

3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine Pricemore >>

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Additional information on 3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine

Comprehensive Overview of 3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine (CAS No. 477845-23-1)

3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine (CAS No. 477845-23-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The compound combines a thieno[3,2-b]pyridine core with a thienyl group and a 1H-1,2,4-triazol-3-yl moiety, further enhanced by a trifluoromethyl substituent. This intricate architecture makes it a promising candidate for drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

Recent trends in organic chemistry highlight the growing demand for trifluoromethylated heterocycles, as the CF3 group is known to improve metabolic stability and bioavailability. Researchers are actively exploring CAS No. 477845-23-1 for its potential in designing next-generation therapeutics, especially in oncology and infectious diseases. The compound's thieno[3,2-b]pyridine scaffold is also of interest in materials science, where such structures are employed in organic electronics and optoelectronic devices.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine?" The synthesis typically involves multi-step reactions, including palladium-catalyzed cross-coupling and cyclization strategies. The presence of the 1H-1,2,4-triazole ring introduces additional complexity, requiring precise control over reaction conditions to achieve high yields and purity.

Another hot topic is the compound's potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, CAS No. 477845-23-1 is being investigated for its antimicrobial properties, particularly due to the triazole moiety, which is a common pharmacophore in antifungal and antibacterial agents. Computational studies suggest that the compound may exhibit synergistic effects when combined with existing antibiotics.

In the realm of AI-driven drug discovery, 3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine has been flagged as a high-priority molecule due to its favorable physicochemical properties. Machine learning models predict strong binding affinities for various biological targets, including protein kinases and DNA gyrase. This aligns with the broader industry shift toward rational drug design and computational chemistry.

From an industrial perspective, scalability and cost-effectiveness are critical considerations. The trifluoromethyl group poses challenges in large-scale synthesis, but recent advances in fluorination techniques, such as electrochemical methods, are mitigating these issues. Companies specializing in custom synthesis and contract research are increasingly offering CAS No. 477845-23-1 as part of their portfolio, catering to the demand from academic and pharmaceutical sectors.

Environmental and regulatory aspects are also under scrutiny. While 3-(2-Thienyl)-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine is not classified as hazardous, its degradation products and ecotoxicity are being evaluated to ensure compliance with green chemistry principles. This reflects the broader push for sustainable synthesis and eco-friendly pharmaceuticals.

In summary, CAS No. 477845-23-1 represents a versatile and highly functionalized compound with broad applicability in medicinal chemistry and materials science. Its unique combination of thienyl, triazolyl, and trifluoromethyl groups makes it a valuable building block for innovative research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.

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